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Compound of Interest

Compound Name: Desdiacetyl Bisacodyl-D13

Cat. No.: B15586337 Get Quote

Desdiacetyl Bisacodyl-D13: A Technical
Overview
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Desdiacetyl Bisacodyl-D13, a

labeled active metabolite of the stimulant laxative Bisacodyl. This document collates critical

data typically found in a Certificate of Analysis, offering a valuable resource for researchers in

drug metabolism, pharmacokinetics, and analytical chemistry.

Core Compound Data
Desdiacetyl Bisacodyl-D13 is the isotopically labeled form of Desdiacetyl Bisacodyl, which is

the active metabolite of Bisacodyl. The deuterium labeling provides a distinct mass signature,

making it an ideal internal standard for quantitative bioanalytical studies using mass

spectrometry.

The following table summarizes the key quantitative data for Desdiacetyl Bisacodyl-D13,

compiled from various suppliers.
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Parameter Value Source

Chemical Name

4,4'-(2-

Pyridinylmethylene)bisphenol-

d13

[1][2][3]

Synonyms

4,4'-Dihydroxydiphenyl(2-

pyridyl)methane-d13, Bis(4-

hydroxyphenyl)(2-

pyridyl)methane-d13, DDPM-

d13, Deacetylbisacodyl-d13,

La 96-d13

[1][2]

CAS Number
1285920-49-1 (for D13

mixture)
[2][4][5]

Unlabeled CAS Number 603-41-8 [1][3][6]

Molecular Formula C₁₈H₂D₁₃NO₂ [1][2][3][5]

Molecular Weight 290.40 g/mol [1][2][3][5][6]

Appearance Light Pink Solid [2]

Storage 2-8°C Refrigerator [2]

Shipping Conditions Ambient [2]

Applications
Labeled active form of

Bisacodyl, Cathartic
[2][6]

Experimental Protocols: A General Overview
While specific experimental protocols are proprietary to the manufacturer and provided with the

lot-specific Certificate of Analysis, the following are standard analytical techniques used to

ensure the quality and purity of chemical reference standards like Desdiacetyl Bisacodyl-D13.

High-Performance Liquid Chromatography (HPLC): This technique is fundamental for

determining the purity of the compound. A sample is dissolved in a suitable solvent and

injected into the HPLC system. The compound is separated from any impurities on a

chromatographic column, and a detector (typically UV-Vis) measures the relative amounts of
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the main compound and any impurities. The purity is often reported as a percentage area of

the main peak relative to the total area of all peaks.

Mass Spectrometry (MS): Mass spectrometry is used to confirm the identity and isotopic

enrichment of the labeled compound. The analysis provides the mass-to-charge ratio (m/z)

of the molecule, which should correspond to the calculated molecular weight of Desdiacetyl
Bisacodyl-D13. High-resolution mass spectrometry (HRMS) can further confirm the

elemental composition.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR are powerful

techniques for confirming the chemical structure of the compound. For isotopically labeled

compounds, NMR can also provide information about the positions of the deuterium atoms.

The absence of signals in the ¹H NMR spectrum at the positions of deuteration confirms the

labeling.

Certificate of Analysis (CoA): A formal document that accompanies the product, providing lot-

specific results from the quality control testing. This typically includes the actual measured

purity (e.g., by HPLC), identity confirmation (e.g., by MS and/or NMR), and physical

appearance.[1][7] Reputable suppliers will provide a CoA with each product shipment.[7]

Visualizing the Quality Control Workflow
The following diagram illustrates a typical workflow for the quality control and analysis of a

chemical reference standard, culminating in the issuance of a Certificate of Analysis.
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Caption: Workflow for Chemical Standard Quality Control.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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